3-Amino-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid

Specification

• CAS No.: 862372-66-5
• Molecular Formula: C10H18N2O4
• Molecular Weight: 230.264
• IUPAC Name: (3S)-3-amino-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C10H18N2O4/c1-9(2,3)16-8(15)12-5-4-10(11,6-12)7(13)14/h4-6,11H2,1-3H3,(H,13,14)/t10-/m0/s1
• Standard InChI Key: RBVXSBGDNJDEIF-JTQLQIEISA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(C1)(C(=O)O)N

Introduction

Chemical Structure and Stereochemical Significance

The molecular framework of 3-amino-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid combines a five-membered pyrrolidine ring with two functional groups: a Boc-protected amine and a carboxylic acid. The Boc group (tert-butoxycarbonyl) is a widely used protecting group in organic synthesis due to its stability under basic conditions and selective removal under acidic conditions. The stereochemistry at the 3-position is critical, as it influences the compound’s interactions with biological targets. For instance, the (R)-enantiomer (CAS 147081-49-0) and (S)-enantiomer (CAS 2173637-92-6) exhibit distinct pharmacological profiles, necessitating precise synthetic control.

Key Structural Features:

• Pyrrolidine Ring: Confers rigidity and influences conformational dynamics.

• Boc Group: Protects the amine during synthetic steps, preventing undesired side reactions.

• Carboxylic Acid: Enables amide bond formation in peptide synthesis.

Physical and Chemical Properties

Physical properties of this compound vary slightly between enantiomers, as illustrated in Table 1.

Table 1: Comparative Physical Properties of Enantiomers

Property	(R)-Enantiomer	(S)-Enantiomer
Melting Point	243–244°C	Not reported
Boiling Point	243–244°C	257.4±33.0 °C (Predicted)
Density	1.098 g/cm³	1.022 g/cm³
Refractive Index	1.4720	1.4710
Storage Conditions	2–8°C, inert atmosphere	2–8°C

The Boc group’s steric bulk enhances solubility in organic solvents like dichloromethane and dimethylformamide, while the carboxylic acid group introduces polarity, facilitating aqueous-phase reactions. The compound’s pKa (~9.55) indicates moderate basicity, aligning with typical secondary amines.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis typically involves multi-step strategies:

• Starting Material: Pyrrolidine derivatives serve as precursors.

• Boc Protection: Reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base (e.g., triethylamine) protects the amine.

• Functionalization: Introduction of the carboxylic acid group via carboxylation using CO₂ under high-pressure conditions.

Example Reaction Pathway:

$$\text{Pyrrolidine} \xrightarrow{\text{Boc}_2\text{O, Base}} \text{1-Boc-pyrrolidine} \xrightarrow{\text{CO}_2, \text{High Pressure}} \text{3-Amino-1-Boc-pyrrolidine-3-carboxylic Acid}$$

Industrial Methods

Industrial production emphasizes efficiency and scalability:

• High-Pressure Reactors: Optimize carboxylation yields.

• Chiral Resolution: Chromatography or enzymatic methods ensure enantiomeric purity.

• Purification: Crystallization or flash chromatography removes byproducts.

Applications in Medicinal Chemistry

Peptide Synthesis

The Boc group’s orthogonal protection strategy allows sequential peptide chain assembly. Post-synthesis, acidic deprotection (e.g., trifluoroacetic acid) reveals the free amine for subsequent couplings.

Drug Development

• Histamine H₃ Receptor Antagonists: The (R)-enantiomer is a key intermediate in synthesizing ligands targeting neurological disorders.

• Anticancer Agents: Pyrrolidine scaffolds modulate kinase activity, with carboxylic acid groups enhancing target binding.

Comparative Analysis of Enantiomers

Table 2: Enantiomer-Specific Applications

Enantiomer	Application	Key Advantage
(R)	H₃ receptor antagonists	Enhanced receptor selectivity
(S)	Peptide-based therapeutics	Improved metabolic stability

The (R)-enantiomer’s higher melting point (243–244°C) suggests greater crystallinity, advantageous for formulation. Conversely, the (S)-enantiomer’s predicted boiling point (257.4°C) aligns with thermally stable intermediates.

Future Directions

• Stereoselective Synthesis: Advances in asymmetric catalysis could reduce reliance on chiral resolution.

• Boc Alternatives: Exploring photo-labile protecting groups may streamline deprotection.

• Computational Modeling: Predicting enantiomer-specific bioactivity could accelerate drug discovery.